Cas no 104403-47-6 (Hexanoic acid, 2-[[[(3-nitrophenyl)methylene]amino]oxy]-)

• Product Name: Hexanoic acid, 2-[[[(3-nitrophenyl)methylene]amino]oxy]-
• CAS No: 104403-47-6
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 1142784
• Update Time: 2024-07-26

Hexanoic acid, 2-[[[(3-nitrophenyl)methylene]amino]oxy]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-[[[(3-nitrophenyl)methylene]amino]oxy]-

• Inchi： 1S/C13H16N2O5/c1-2-3-7-12(13(16)17)20-14-9-10-5-4-6-11(8-10)15(18)19/h4-6,8-9,12H,2-3,7H2,1H3,(H,16,17)
• InChI Key： RHSMLAYIGZNTKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ON=CC1=CC=CC([N+]([O-])=O)=C1)CCCC

Computed Properties

• Exact Mass: 280.10598

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 441.2±55.0 °C(Predicted)
• PSA: 102.03
• pka: 3.95±0.21(Predicted)